Cas no 1544780-55-3 (3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline)

• Product Name: 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline
• CAS No: 1544780-55-3
• MF: C₁₂H₁₈FN
• MW: 195.276426792145
• CID: 5210080
• PubChem ID: 75356146
• Update Time: 2025-06-13

3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1,2-dimethylpropyl)-3-fluoro-5-methyl-
• 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline

• Inchi： 1S/C12H18FN/c1-8(2)10(4)14-12-6-9(3)5-11(13)7-12/h5-8,10,14H,1-4H3
• InChI Key： JWJSZGMMIRRZEX-UHFFFAOYSA-N
• SMILES： C1(NC(C)C(C)C)=CC(C)=CC(F)=C1

Additional information on 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline

Introduction to 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline (CAS No. 1544780-55-3)

3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline, identified by the chemical compound code CAS No. 1544780-55-3, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by its aromatic ring structure substituted with fluorine, methyl, and butyl groups. The strategic placement of these functional groups imparts unique chemical properties that make it a promising candidate for further exploration in drug development.

The molecular structure of 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline consists of a benzene ring with a fluorine atom at the 3-position, a methyl group at the 5-position, and an N-(3-methylbutan-2-yl) substituent attached to the amine nitrogen. This specific arrangement not only influences its reactivity but also its potential biological activity. The presence of the fluorine atom, in particular, is well-documented to enhance metabolic stability and binding affinity in drug molecules, making it a valuable moiety in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel aniline-based compounds for their therapeutic potential. 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline has emerged as a compound of interest due to its structural features that suggest interactions with various biological targets. Specifically, the combination of electron-withdrawing and electron-donating groups on the aromatic ring can modulate its interaction with enzymes and receptors, which is crucial for designing effective pharmacological agents.

One of the most compelling aspects of 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline is its potential application in the development of small-molecule drugs targeting neurological disorders. The fluorine substituent can improve blood-brain barrier penetration, while the butyl chain can enhance solubility and bioavailability. These properties are particularly relevant in the context of central nervous system (CNS) drugs, where optimizing pharmacokinetic profiles is essential for therapeutic efficacy.

Recent studies have begun to explore the pharmacological properties of 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline by synthesizing derivatives and evaluating their biological activity. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes implicated in inflammation and pain pathways. For instance, researchers have observed that analogs of this molecule demonstrate potential as COX (cyclooxygenase) inhibitors, which are known for their anti-inflammatory properties. Such findings open up avenues for developing novel therapeutic strategies for conditions like arthritis and other inflammatory diseases.

The synthetic route to 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include fluorination reactions, alkylation processes, and functional group interconversions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline these processes and improve efficiency. The development of robust synthetic protocols is crucial for scalable production and further derivatization studies.

In addition to its pharmaceutical applications, 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline has shown promise in material science research. The unique electronic properties conferred by its substituents make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and semiconductors. The ability to fine-tune its electronic characteristics by modifying the substituent groups allows researchers to tailor its performance for specific applications in nanotechnology and advanced materials.

The safety profile of 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline is another critical consideration in its development as a pharmaceutical agent. While preliminary studies suggest low toxicity at tested doses, comprehensive toxicological assessments are necessary before clinical translation. Evaluating parameters such as acute toxicity, chronic exposure effects, and potential side reactions will provide essential data for regulatory submissions and ensure patient safety.

Future directions in the research of 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline include exploring its mechanism of action in detail and identifying additional therapeutic targets. Advanced computational methods, such as molecular docking simulations and quantum mechanical calculations, can aid in understanding how this compound interacts with biological macromolecules at the atomic level. Such insights can guide the design of next-generation analogs with enhanced potency and selectivity.

The integration of artificial intelligence (AI) tools into drug discovery has accelerated the identification of promising candidates like 3-fluoro-5-methyl-N-(3-methylbutan-2-yl)aniline. Machine learning algorithms can predict biological activity based on structural features, enabling researchers to prioritize compounds for experimental validation efficiently. This synergy between computational chemistry and experimental pharmacology represents a significant advancement in modern drug development pipelines.

In conclusion, 3-fluoro - 5 - methyl - N - ( 3 - methylbut an - 2 - yl ) an il ine ( CAS No . 1544780 - 55 - 3 ) represents a fascinating compound with diverse potential applications spanning pharmaceuticals and materials science . Its unique structural features , coupled with emerging research findings , position it as a valuable scaffold for further innovation . As our understanding of its properties grows , so too does its promise as a building block for next-generation therapeutics .